Cas no 404-69-3 (Propanoic acid, 2-[(3-fluorophenyl)hydrazono]-, ethyl ester)

• Product Name: Propanoic acid, 2-[(3-fluorophenyl)hydrazono]-, ethyl ester
• CAS No: 404-69-3
• MF: C₁₁H₁₃FN₂O₂
• MW: 224.231526136398
• CID: 1515177
• Update Time: 2024-08-24

Propanoic acid, 2-[(3-fluorophenyl)hydrazono]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-[(3-fluorophenyl)hydrazono]-, ethyl ester
• ethyl pyruvate 3-fluorophenylhydrazone
• Propanoic acid, 2-[2-(3-fluorophenyl)hydrazinylidene]-, ethyl ester

• Inchi： 1S/C11H13FN2O2/c1-3-16-11(15)8(2)13-14-10-6-4-5-9(12)7-10/h4-7,14H,3H2,1-2H3
• InChI Key： QOKBMITWOAAYHB-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(=NNC1=CC=CC(F)=C1)C

Computed Properties

• Exact Mass: 224.09619
• Monoisotopic Mass: 224.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.7A^2

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Melting Point: 103 °C
• Boiling Point: 290.3±42.0 °C(Predicted)
• PSA: 50.69
• pka: 11.84±0.10(Predicted)